N-(4-ethylphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C20H17N3OS/c1-2-14-7-9-15(10-8-14)22-19(24)18-17(23-12-3-4-13-23)16-6-5-11-21-20(16)25-18/h3-13H,2H2,1H3,(H,22,24)
• InChI Key: MIETYZVKRGANRU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=CC=C3)N4C=CC=C4
• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol

Description

N-(4-ethylphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide is a compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a small molecule that can be synthesized through a multi-step process and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

A study by Gad-Elkareem et al. (2011) delves into the synthetic routes leading to thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives, highlighting their potential antimicrobial applications. These derivatives were synthesized through a series of reactions starting from 3-(4-bromophenyl)-2-cyanoprop-2-enethioamide, showcasing the compound's utility in generating bioactive molecules with potential antimicrobial properties M. Gad-Elkareem, A. Abdel-fattah, & M. A. Elneairy, 2011.

Synthesis of Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives

El-Meligie et al. (2020) reported on the versatile synthons for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides. This work showcases the synthetic versatility of thieno[2,3-b]pyridine derivatives in accessing a broad array of heterocyclic compounds that could serve as key intermediates in pharmaceutical synthesis or material science applications S. El-Meligie, N. Khalil, H. B. El-Nassan, & A. Ibraheem, 2020.

Antiproliferative Activity of Thienopyridines

Research by van Rensburg et al. (2017) explored the structure-activity relationships of 2-chlorophenyl carboxamide thienopyridines, identifying key modifications that enhance or diminish antiproliferative properties. This work underscores the importance of thieno[2,3-b]pyridine derivatives in developing compounds with potential therapeutic applications, particularly in cancer treatment M. van Rensburg, E. Leung, et al., 2017.

Synthetic Routes to Fused Heterocycles

Ergun et al. (2014) investigated the synthesis of novel fused heterocycles, including thieno[3,2-b]pyrrole derivatives, highlighting the compound's role in generating complex molecular architectures. This research contributes to the field of synthetic organic chemistry by providing new pathways for constructing heterocyclic compounds with potential applications in various scientific disciplines Merve Ergun, Çağatay Dengiz, et al., 2014.